Cas no 104417-65-4 (3-(4-Chlorophenyl)-2,4-dimethylpentan-3-ol)

• Product Name: 3-(4-Chlorophenyl)-2,4-dimethylpentan-3-ol
• CAS No: 104417-65-4
• MF: C₁₃H₁₉ClO
• MW: 226.742363214493
• CID: 6792411
• PubChem ID: 13505821
• Update Time: 2026-03-12

3-(4-Chlorophenyl)-2,4-dimethylpentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 104417-65-4
• MFCD34857196
• 3-(4-chlorophenyl)-2,4-dimethylpentan-3-ol
• 3-(4-Chlorophenyl)-2,4-dimethylpentan-3-ol

• Inchi： 1S/C13H19ClO/c1-9(2)13(15,10(3)4)11-5-7-12(14)8-6-11/h5-10,15H,1-4H3
• Inchi： InChI=1S/C13H19ClO/c1-9(2)13(15,10(3)4)11-5-7-12(14)8-6-11/h5-10,15H,1-4H3
• InChI Key： CZIJHEOMTNUAOP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(C)C)(C(C)C)O
• SMILES： CC(C)C(C1=CC=C(C=C1)Cl)(C(C)C)O

Computed Properties

• Exact Mass: 226.1124429g/mol
• Monoisotopic Mass: 226.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(4-Chlorophenyl)-2,4-dimethylpentan-3-ol

Comprehensive Overview of 3-(4-Chlorophenyl)-2,4-dimethylpentan-3-ol (CAS No. 104417-65-4)

3-(4-Chlorophenyl)-2,4-dimethylpentan-3-ol (CAS No. 104417-65-4) is a specialized organic compound with a unique structural configuration, combining a chlorinated phenyl group with a branched aliphatic chain. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate in synthetic pathways. The presence of the 4-chlorophenyl moiety enhances its reactivity, making it valuable for designing bioactive molecules. Researchers are increasingly exploring its utility in drug discovery, particularly in modulating central nervous system (CNS) targets, aligning with the growing demand for novel neuroactive compounds.

In recent years, the compound’s relevance has surged alongside trends in green chemistry and sustainable synthesis. Laboratories are optimizing its production to minimize environmental impact, addressing concerns about solvent waste and energy efficiency. A frequent query in scientific forums revolves around its stereoselective synthesis, as the chiral centers at positions 2 and 4 influence its biological activity. Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing its purity, a topic often searched by quality control professionals.

The compound’s physicochemical properties, such as solubility in organic solvents and melting point, are frequently discussed in industrial applications. Its stability under varying pH conditions makes it a candidate for formulation development, particularly in delayed-release systems. Notably, patent databases reveal its use in crop protection formulations, coinciding with the agricultural sector’s focus on eco-friendly pest control. This dual applicability in pharma and agro sectors underscores its versatility.

From a regulatory standpoint, 3-(4-Chlorophenyl)-2,4-dimethylpentan-3-ol complies with major chemical inventories like REACH and TSCA, ensuring its legal trade globally. However, users often search for handling precautions due to its moderate hygroscopicity, emphasizing the need for inert storage conditions. Collaborative studies with computational chemistry tools have also predicted its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, a hotspot for AI-driven drug design.

Innovations in catalysis have further elevated its synthesis efficiency. For instance, palladium-catalyzed cross-coupling reactions are now employed to introduce the chlorophenyl group, reducing byproducts. Such advancements align with the broader push for atom economy in synthetic chemistry. Additionally, its derivatization potential—such as oxidation to ketones or etherification—is a trending subtopic in academic publications.

In conclusion, CAS No. 104417-65-4 exemplifies the intersection of structural ingenuity and practical utility. Its role in high-value chemical synthesis and alignment with sustainability goals positions it as a compound of enduring scientific and industrial interest. Future research may unlock further applications, particularly in personalized medicine and smart agriculture, reflecting evolving market demands.